molecular formula C12H9ClN4 B8331854 6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine

6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine

Cat. No.: B8331854
M. Wt: 244.68 g/mol
InChI Key: OVJSIQYSJJIGLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClN4

Molecular Weight

244.68 g/mol

IUPAC Name

6-(1H-benzimidazol-2-yl)-5-chloropyridin-2-amine

InChI

InChI=1S/C12H9ClN4/c13-7-5-6-10(14)17-11(7)12-15-8-3-1-2-4-9(8)16-12/h1-6H,(H2,14,17)(H,15,16)

InChI Key

OVJSIQYSJJIGLR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)C3=C(C=CC(=N3)N)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

2-(3,6-Dichloro-pyridin-2-yl)-1H-benzoimidazole (20 mg; 0.076 mmol) was dissolved in ethanol (1.5 ml) and concentrated ammonia (2 ml) in a pressure tube. After 1000 minutes in a microwave at 140° C. and 200 psi, the solvents were removed and the residue dissolved in isopropyl alcohol (1 ml) and concentrated ammonia (1 ml) before microwaving as before. The solvents were evaporated and the residue chromatographed on silica gel with 80% ethyl acetate in heptane to give 6-(1H-benzoimidazol-2-yl)-5-chloro-pyridin-2-ylamine (4 mg, 21%).
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